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Compound of Interest

Compound Name:
3-Bromo-1-methyl-7-nitro-1H-

indazole

Cat. No.: B1314959 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed breakdown of the molecular weight of 3-Bromo-1-
methyl-7-nitro-1H-indazole, a crucial parameter for a wide range of applications in research

and development, including stoichiometric calculations, preparation of solutions, and analytical

characterization.

1. Molecular Formula

The chemical structure of 3-Bromo-1-methyl-7-nitro-1H-indazole corresponds to the

molecular formula: C₈H₆BrN₃O₂. This formula indicates that each molecule is composed of

eight carbon atoms, six hydrogen atoms, one bromine atom, three nitrogen atoms, and two

oxygen atoms.

2. Calculation of Molecular Weight

The molecular weight (MW) is the sum of the atomic weights of all atoms in a molecule. The

calculation is based on the standard atomic weights provided by the International Union of Pure

and Applied Chemistry (IUPAC).

The molecular weight is calculated as follows:
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MW = (Number of Carbon Atoms × Atomic Weight of Carbon) + (Number of Hydrogen Atoms ×

Atomic Weight of Hydrogen) + (Number of Bromine Atoms × Atomic Weight of Bromine) +

(Number of Nitrogen Atoms × Atomic Weight of Nitrogen) + (Number of Oxygen Atoms ×

Atomic Weight of Oxygen)

Using the standard atomic weights:

Carbon (C): 12.011 u

Hydrogen (H): 1.008 u[1][2][3]

Bromine (Br): 79.904 u[4][5][6]

Nitrogen (N): 14.007 u[7][8][9]

Oxygen (O): 15.999 u[10][11][12]

The calculation is: MW = (8 × 12.011) + (6 × 1.008) + (1 × 79.904) + (3 × 14.007) + (2 ×

15.999) MW = 96.088 + 6.048 + 79.904 + 42.021 + 31.998 MW = 256.059 u

3. Data Presentation: Elemental Composition and Molecular Weight

The following table summarizes the contribution of each element to the total molecular weight

of 3-Bromo-1-methyl-7-nitro-1H-indazole.
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Element Symbol Atomic Count
Standard
Atomic Weight
(u)

Total Mass
Contribution
(u)

Carbon C 8 12.011[13][14] 96.088

Hydrogen H 6 1.008[1][2][3] 6.048

Bromine Br 1 79.904[4][5][6] 79.904

Nitrogen N 3 14.007[7][8][9] 42.021

Oxygen O 2
15.999[10][11]

[12]
31.998

Total 20 256.059

4. Experimental Protocols

The molecular weight presented in this guide is the theoretical or formula weight, derived from

the established molecular formula and the standard atomic weights of the constituent elements.

This value is fundamental for theoretical calculations and serves as a benchmark for

experimental determinations, such as those performed using mass spectrometry. The protocol

for such an experimental determination would be specific to the type of mass spectrometer and

the ionization technique employed.

5. Visualization of Molecular Weight Calculation

The following diagram illustrates the hierarchical breakdown of the molecular weight calculation

for 3-Bromo-1-methyl-7-nitro-1H-indazole.
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Caption: Molecular weight calculation for 3-Bromo-1-methyl-7-nitro-1H-indazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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